
Fire and explosion hazards of Dysprosium(III)
nitrate pentahydrate as an oxidizer

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Dysprosium(III) nitrate

pentahydrate

Cat. No.: B1148376 Get Quote

Technical Support Center: Dysprosium(III)
Nitrate Pentahydrate
This technical support guide provides essential information on the fire and explosion hazards of

Dysprosium(III) nitrate pentahydrate for researchers, scientists, and drug development

professionals. Please consult the Safety Data Sheet (SDS) for this chemical for comprehensive

safety information.

Frequently Asked Questions (FAQs)
Q1: What are the primary fire and explosion hazards associated with Dysprosium(III) nitrate
pentahydrate?

A1: Dysprosium(III) nitrate pentahydrate is a strong oxidizer and may intensify fire.[1][2][3] It

can cause fire when in contact with combustible materials such as wood, paper, oil, and

clothing.[1][2][4] In the event of a major fire and large quantities, there is a risk of explosion,

necessitating fighting the fire remotely and evacuating the area.[1][2][4]

Q2: What are the hazardous decomposition products of Dysprosium(III) nitrate
pentahydrate?
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A2: When heated to decomposition, Dysprosium(III) nitrate pentahydrate emits toxic fumes,

including nitrogen oxides (NOx) and Dysprosium oxide.[1][3][4]

Q3: What materials are incompatible with Dysprosium(III) nitrate pentahydrate?

A3: Dysprosium(III) nitrate pentahydrate should not be stored or mixed with strong bases,

strong reducing agents, and combustible materials.[1][2][4]

Q4: Is Dysprosium(III) nitrate pentahydrate itself flammable?

A4: No, Dysprosium(III) nitrate pentahydrate is not flammable. However, as a powerful

oxidizer, it can accelerate the burning of other materials.[5]

Data Presentation
Table 1: Physical and Chemical Properties of Dysprosium(III) Nitrate Pentahydrate

Property Value

Chemical Formula Dy(NO₃)₃·5H₂O

Appearance White to yellow solid

Molar Mass 456.61 g/mol (pentahydrate)

Melting Point 88.6 °C (hexahydrate)[5]

Boiling Point Decomposes[5]

Solubility Soluble in water[5]

Oxidizing Properties Oxidizer[3][4]

Table 2: Hazard Classifications for Dysprosium(III) Nitrate Pentahydrate
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Hazard Classification GHS Code Hazard Statement

Oxidizing Solids Ox. Sol. 2
H272 - May intensify fire;

oxidizer[1][3]

Skin Irritation Skin Irrit. 2
H315 - Causes skin irritation[1]

[3]

Eye Irritation Eye Irrit. 2
H319 - Causes serious eye

irritation[3]

Specific target organ toxicity —

single exposure
STOT SE 3

H335 - May cause respiratory

irritation[1][3]

Troubleshooting Guides
Q: What should I do in case of a small spill of Dysprosium(III) nitrate pentahydrate?

A: For a small dry spill, you should wear appropriate personal protective equipment (PPE),

including gloves, safety goggles, and a lab coat.[6] With a clean shovel, carefully place the

material into a clean, dry, and loosely covered container for disposal.[7] Avoid creating dust.

For a small liquid spill, use a non-combustible absorbent material like vermiculite or sand to

soak up the product and place it into a container for later disposal.[7]

Q: What actions should be taken in the event of a fire involving Dysprosium(III) nitrate
pentahydrate?

A: In case of a fire, use a water spray, carbon dioxide (CO₂), or powder extinguisher.[1][4] For a

major fire involving large quantities, evacuate the area and fight the fire remotely due to the risk

of explosion.[1][2][4] Keep combustible materials away from the spilled substance.[7]

Q: What are the signs of decomposition of Dysprosium(III) nitrate pentahydrate?

A: While specific visual cues for decomposition are not well-documented, any unexpected color

change, release of brownish-red nitrogen dioxide gas, or crackling sounds upon heating could

indicate decomposition. If you suspect decomposition, cease heating immediately, ensure

adequate ventilation, and handle the material with extreme caution, wearing appropriate PPE.
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Experimental Protocols
Standard Operating Procedure for Safe Handling of Dysprosium(III) Nitrate Pentahydrate

Risk Assessment: Before starting any experiment, conduct a thorough risk assessment.

Identify potential hazards, including the oxidizing nature of the material and its incompatibility

with other substances.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a flame-retardant lab coat.[1][4]

Ventilation: Handle Dysprosium(III) nitrate pentahydrate in a well-ventilated area,

preferably in a chemical fume hood, to avoid inhalation of dust or decomposition products.[6]

Storage: Store the compound in a cool, dry, and well-ventilated area away from incompatible

materials such as combustible materials, strong reducing agents, and strong bases.[1][2][4]

Keep the container tightly closed.[6]

Handling: Avoid contact with skin and eyes.[6] Prevent the formation of dust.[6] Do not mix

with combustible materials.[2]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Do not dispose of it down the drain.
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Caption: Risk assessment workflow for handling Dysprosium(III) nitrate pentahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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